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Compound of Interest

Compound Name: Nota-AE105

Cat. No.: B12388337

For researchers, scientists, and drug development professionals at the forefront of oncological
innovation, the introduction of novel compounds like Nota-AE105 represents a significant leap
forward. This guide provides essential, immediate safety and logistical information for the
handling of Nota-AE105, ensuring both the integrity of your research and the safety of your
team.

Nota-AE105 is a promising peptide antagonist targeting the urokinase-type plasminogen
activator receptor (UPAR), a key player in tumor invasion and metastasis. Its radiolabeled form,
68Ga-NOTA-AE105, has undergone clinical investigation as a PET imaging agent in various
cancers, demonstrating a favorable safety profile in human subjects.[1][2][3] In these first-in-
human studies, 68Ga-NOTA-AE105 was found to be well-tolerated with no reported adverse
events or clinically detectable pharmacological effects.[1][2] While this clinical data is
encouraging, it is imperative that laboratory handling of the non-radiolabeled peptide adheres
to stringent safety protocols designed for research-grade compounds where comprehensive
toxicological data may not yet be available.

This document serves as your preferred resource for the safe and effective use of Nota-AE105
in a laboratory setting, offering procedural guidance that directly addresses your operational
questions.

Essential Safety and Handling Precautions

Given the absence of a specific Material Safety Data Sheet (MSDS) for the non-radiolabeled
Nota-AE105, a conservative approach based on best practices for handling potent, biologically
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active peptides is required.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Nota-AE105.

PPE Component

Specification

Rationale

Eye Protection

ANSI Z87.1 certified safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

aerosols.

Hand Protection

Nitrile gloves (or other

chemically resistant gloves).

Prevents skin contact. Double-
gloving is recommended for
handling concentrated stock

solutions.

Body Protection

Fully buttoned laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
handling solutions. A NIOSH-
approved respirator (e.g., N95)
should be used when handling
the lyophilized powder to

prevent inhalation.

Minimizes risk of inhaling

airborne particles.

Engineering Controls

Engineering controls are designed to isolate the handler from the hazardous material.
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Control Specification Rationale

Work in a well-ventilated area.
A chemical fume hood is
recommended for preparing )
o ) = Reduces the concentration of
Ventilation stock solutions from lyophilized ) )
airborne contaminants.
powder and for any
procedures that may generate

aerosols.

An eyewash station and safety ] ] ]
) Provides immediate
) shower must be readily o
Safety Equipment o ) ) decontamination in case of
accessible in the immediate )
accidental exposure.
work area.

Operational Plans: From Receipt to Disposal

A clear and concise operational plan is critical for the safe and efficient use of Nota-AE105 in

your research.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If
compromised, do not open and contact the supplier immediately.

o Storage: Store Nota-AE105 according to the manufacturer's instructions, typically in a cool,
dry, and dark place. For lyophilized powder, storage at -20°C or -80°C is common practice to
ensure stability.

Preparation of Stock Solutions

The following workflow outlines the steps for safely preparing a stock solution from lyophilized
Nota-AE105 powder.
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Preparation of Nota-AE105 Stock Solution

(Don appropriate PPE)
(Work within a chemical fume hood)

Gllow lyophilized peptide to equilibrate to room temperatura

:

G\dd recommended solvent (e.g., sterile water, DMSO) to the viaD

:

Gently vortex or pipette to dissolve

:

Aliguot into smaller working volumes

:

Gabel and store aliquots at the recommended temperaturg
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Nota-AE105 Spill Cleanup Procedure

(Evacuate and restrict access to the spill area)

l

Gon appropriate PPE (including respiratory protection if powder spilg

l

Cover liquid spill with absorbent material; gently cover powder spill with damp absorbent material

l

Clean the area with a suitable decontaminating agent (e.g., 10% bleach solution), followed by water

l

Golleot all contaminated materials in a sealed containe)

'

(Dispose of waste as hazardous chemical Waste)

(Wash hands thoroughla

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Nota-AE105]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388337#personal-protective-equipment-for-
handling-nota-ae105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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